Cas no 1342973-94-7 (1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine)

• Product Name: 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine
• CAS No: 1342973-94-7
• MF: C₈H₇BrClN₃S
• MW: 292.58327794075
• CID: 6123833
• PubChem ID: 64040022
• Update Time: 2025-06-13

1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine
• 1-[(3-Bromothiophen-2-yl)methyl]-4-chloropyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-[(3-bromo-2-thienyl)methyl]-4-chloro-
• 1-((3-Bromothiophen-2-yl)methyl)-4-chloro-1h-pyrazol-3-amine
• 1-[(3-Bromothiophen-2-yl)methyl]-4-chloro-1H-pyrazol-3-amine
• 1342973-94-7
• CS-0284840
• AKOS013356638
• EN300-1108874

• Inchi： 1S/C8H7BrClN3S/c9-5-1-2-14-7(5)4-13-3-6(10)8(11)12-13/h1-3H,4H2,(H2,11,12)
• InChI Key： BHZCFFHIPUMGNZ-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2Br)C=C(Cl)C(N)=N1

Computed Properties

• Exact Mass: 290.92326g/mol
• Monoisotopic Mass: 290.92326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• Boiling Point: 437.8±45.0 °C(Predicted)
• pka: 1.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine

Comprehensive Overview of 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 1342973-94-7)

The compound 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 1342973-94-7) is a structurally unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. With its distinctive combination of thiophene, pyrazole, and amine functional groups, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in the development of pharmaceuticals, agrochemicals, and organic electronic materials.

One of the key features of 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine is its bromothiophene moiety, which is known for its electron-rich properties and ability to participate in cross-coupling reactions. This makes the compound highly valuable in palladium-catalyzed reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in drug discovery and material science. The presence of the chloropyrazole group further enhances its reactivity, enabling the formation of diverse derivatives with tailored properties.

In recent years, the demand for heterocyclic compounds like 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine has surged due to their role in the development of targeted therapies and precision medicine. For instance, thiophene-containing compounds have shown promise in the treatment of inflammatory diseases and cancer, while pyrazole derivatives are frequently investigated for their antimicrobial and antioxidant activities. This compound’s unique structure positions it as a potential candidate for further pharmacological studies.

From a synthetic perspective, CAS No. 1342973-94-7 offers several advantages. Its amine group can be easily functionalized, allowing for the introduction of various substituents to modulate solubility, bioavailability, and binding affinity. Additionally, the bromo substituent on the thiophene ring provides a handle for further derivatization, making it a valuable building block in combinatorial chemistry and high-throughput screening.

The growing interest in sustainable chemistry and green synthesis has also highlighted the importance of compounds like 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine. Researchers are exploring eco-friendly methods for its preparation, such as catalyst-free reactions and microwave-assisted synthesis, to reduce environmental impact. These advancements align with the broader industry shift toward green pharmaceuticals and sustainable manufacturing practices.

In the realm of organic electronics, this compound’s conjugated system and electron-donating properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable thin films and interact with other organic materials could pave the way for innovations in flexible electronics and wearable technology, which are currently hot topics in materials science.

For those searching for CAS 1342973-94-7 suppliers or 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine synthesis methods, it is essential to consider the compound’s purity, stability, and storage conditions. Proper handling under inert atmospheres and protection from light are often recommended to maintain its integrity. Additionally, analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing this compound and ensuring its quality for research or industrial applications.

In conclusion, 1-(3-bromothiophen-2-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 1342973-94-7) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features, combined with the growing demand for specialty chemicals and advanced materials, underscore its importance in contemporary research. As scientists continue to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics, agrochemicals, and electronic devices.